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Compound of Interest

Compound Name: Thanite

Cat. No.: B087297

An In-depth Technical Guide to Isobornyl Thiocyanoacetate

This technical guide provides a comprehensive overview of isobornyl thiocyanoacetate, a
compound historically used as an insecticide and pediculicide. It is intended for researchers,
scientists, and drug development professionals who may encounter this molecule in
toxicological studies, environmental analysis, or historical product formulations. This document
details its chemical identifiers, physicochemical properties, synthesis protocols, and biological
interactions.

Chemical Identifiers and Nomenclature

Isobornyl thiocyanoacetate is a bicyclic monoterpene derivative. It is most commonly identified
by its CAS Number, 115-31-1.[1][2][3][4][5] The technical grade product, often known by the
trade name Thanite, contains at least 82% isobornyl thiocyanoacetate, with the remainder
consisting of other terpenes and related derivatives.[1][2]

A summary of its primary identifiers is provided in the table below.
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Identifier Type Data

CAS Registry Number 115-31-1[2][3]
[(AR,2R,4R)-1,7,7-trimethyl-2-

IUPAC Name ) )
bicyclo[2.2.1]heptanyl] 2-thiocyanatoacetate

Molecular Formula C13H1oNO2S[2][3][6]

Molecular Weight 253.36 g/mol [2][5]

EC Number 204-081-5[6][7]

InChl Key IXEVGHXRXDBAOB-RUETXSTFSA-N[5][8]
Thanite, Bornate, Cidalon, Terpinyl

Synonyms & Trade Names thiocyanoacetate, Isobornyl

thiocyanatoacetate[2][8]

Physicochemical Properties

Isobornyl thiocyanoacetate is a yellow, oily liquid with a characteristic terpene-like odor.[1][2][6]
It is practically insoluble in water but highly soluble in common organic solvents such as
alcohol, benzene, chloroform, and ether.[1][2][6] The technical product can be corrosive to

galvanized iron.[6][9]

Key quantitative properties are summarized in the following table.
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Property Value

Density 1.1465 g/cm3 at 25°C[2][6]
Boiling Point 95°C at 0.06 Torr[2][4][6]
Melting Point -48°C[6][9]

Flash Point 82°C (180°F)[2][4]
Refractive Index 1.512 at 25°C[2][4]

Vapor Pressure 0.06 mm Hg at 95°C[6]
Water Solubility Practically insoluble[2][6]
Octanol/Water Partition Coefficient (XLogP3) 2.95868[6]

Experimental Protocols: Synthesis

The synthesis of isobornyl thiocyanoacetate can be achieved through a multi-step process

starting from either camphene or isoborneol.

Method 1: Synthesis from Camphene

This is a common manufacturing process involving two main reactions.[3][7][9]

o Step 1: Esterification. Camphene is reacted with chloroacetic acid to form isobornyl
chloroacetate. A published protocol specifies heating 200 g of camphene with 150 g of
chloroacetic acid for 16 hours at 125°C.[1] After cooling, the product is washed with water.[1]

o Step 2: Thiocyanation. The resulting isobornyl chloroacetate is then reacted with a
thiocyanate salt, such as ammonium or potassium thiocyanate, to yield the final product.[3]
[9] One method describes dissolving the intermediate in ethyl alcohol and refluxing it with
potassium thiocyanate for approximately 8 hours to substitute the chlorine atom with the

thiocyanate group.[7]
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General workflow for the synthesis of isobornyl thiocyanoacetate from camphene.

Method 2: Synthesis from Isoborneol

An alternative route starts with isoborneol.[2]

» Methodology: This process involves treating isoborneol with chloroacetyl chloride to form the
chloroacetate intermediate, followed by a reaction with potassium thiocyanate (KCNS) to

produce isobornyl thiocyanoacetate.[2]

Biological Activity and Toxicological Profile

The primary biological effect of isobornyl thiocyanoacetate is its action as a potent, rapid-acting
contact insecticide.[1][3][9]
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Mechanism of Action

The insecticidal properties are attributed to the thiocyano (-SCN) group, which is considered
the toxophore.[3][9] It induces a rapid paralytic action in insects.[3][9] While the precise
molecular target is not well-elucidated in the provided literature, the mechanism is centered on
the biochemical lesion caused by the thiocyanate moiety.[9]

Metabolism

In mammals and insects, isobornyl thiocyanoacetate is metabolized to release hydrogen
cyanide (HCN), a potent toxin.[3][9]

e Cyanide Release: In mice, the ingestion of organothiocyanates like Thanite leads to the
release of HCN.[3][9] This reaction is catalyzed by glutathione S-transferases (GST), which
mediate the reaction of glutathione (GSH) with the sulfur atom of the thiocyanate group.[3][9]
Notably, the compound can also react non-enzymatically with glutathione to liberate HCN.[3]
[9] Homogenates of mouse liver and houseflies have also been shown to generate HCN
from Thanite.[3]

e S-Methylation in Fish: In aquatic organisms such as carp and largemouth bass, a different
metabolic pathway has been identified. The compound undergoes S-methylation, leading to
the formation of isobornyl alpha-(methylthio)acetate as a metabolite.[3][9]

Fish Metabolism

Isobornyl Thiocyanoacetate ————»(_ S-Methylation Isobornyl alpha-(methylthio)acetata

Mammalian / Insect Metabolism

Non- Enzymatlc Reaction

Glutathione S-transferases
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Metabolic pathways of isobornyl thiocyanoacetate in different organisms.

Toxicity

The compound is classified as toxic and a strong irritant.[1] Animal studies indicate it is
moderately to very toxic.[3]

Toxicity Data Value / Observation

50-500 mg/kg (Very Toxic) to 0.5-5 g/kg
Human Oral Lethal Dose (Probable) (Moderately Toxic) for the technical grade
product.[3][9]

Guinea Pig LDso (Oral) 551 mg/kg[4]

Primary Hazard Toxic by ingestion, strong irritant.[1]

The potential for bioconcentration in aquatic
Aquatic Bioconcentration organisms is considered low, with BCF values of
0.39 for largemouth bass and 0.73 for carp.[9]

Applications in Research and Industry

The primary application of isobornyl thiocyanoacetate has been as a pesticide.

o Insecticide: It was widely used as a contact insecticide and knockdown agent, particularly in
sprays for cattle.[1][2][9]

e Pediculicide: The formulation known as "Thanite" was used in a 5% emulsion to control
head lice.[3][9]

It is important to note that isobornyl thiocyanoacetate is no longer an active ingredient in any
pesticide products registered in the United States and is considered "cancelled" by the EPA.[9]
Its relevance to modern drug development is primarily historical or as a reference compound in
toxicological and environmental research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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